ML 339
Description
Potent and selective hCXCR6 antagonist (IC50 = 140 nM); 100-fold less active at the murine CXCR6 receptor (IC50 = 18 μM). Exhibits selectivity over CXCR5, CXCR4, CCR6 and APJ receptors (IC50 >79 μM).
Scientific Research Applications
Osteoporosis Treatment and Bone Marrow Stem Cells :
- Down-regulation of miR-339 promotes differentiation of bone marrow-derived mesenchymal stem cells (BMSCs), which can alleviate osteoporosis by targeting DLX5. This process involves various osteogenesis-associated proteins like RUNX2 and OPN (Zhou et al., 2019).
Neuropathic Pain Management :
- MiR-339 plays a role in neuropathic pain. Research indicates that it can influence microglial inflammatory response, suggesting a new strategy for managing neuropathic pain via the miR-339/PFKFB3 axis (Fan, Zeng, & Cai, 2022).
Cancer Research :
- In the context of gastric cancer, miR-339-5p suppresses malignant development by targeting ALKBH1, indicating its potential as a therapeutic target (Wang, Huang, Zhang, & Fang, 2020).
- miR-339 promotes the development of stem cell leukemia/lymphoma syndrome by downregulating proapoptotic genes (Hu et al., 2018).
- miR-339-5p regulates growth, colony formation, and metastasis of colorectal cancer cells by targeting PRL-1, suggesting a role in cancer treatment (Zhou et al., 2013).
Virology and Infectious Diseases :
- Ze 339, a CO2 extract of Petasites hybridus, has been found to block SARS-CoV-2 replication in vitro, indicating potential applications in treating COVID-19 infections (Urda et al., 2022).
Ovarian Cancer Research :
- miR-339-5p inhibits migration and invasion in ovarian cancer cell lines by targeting NACC1 and BCL6, making it a potential biomarker for metastasis in ovarian cancer (Shan, Li, Bai, & Lu, 2016).
Applications in Machine Learning and Physical Sciences :
- The intersection of machine learning and physical sciences, including applications in physics, chemistry, and material science, is also a significant area of research (Carleo et al., 2019).
Other Medical Applications :
- miR-339-5p has been found to mediate radiosensitivity in esophageal squamous cell carcinoma, potentially serving as a biomarker for radiotherapy sensitivity (Luo et al., 2019).
properties
Product Name |
ML 339 |
|---|---|
Molecular Formula |
C26H32ClN3O5 |
Molecular Weight |
502 |
synonyms |
N-[(1R,3S,5S)-9-(2-((2-Chlorophenyl)amino)-2-exoethyl)-9-azabicyclo[3.3.1]nonan-3-yl)-3,4,5-trimethoxybenzamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
